![molecular formula C18H18N4O3 B2474777 N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-6-isopropoxynicotinamide CAS No. 2034569-86-1](/img/structure/B2474777.png)
N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-6-isopropoxynicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-6-isopropoxynicotinamide, also known as FPyM, is a chemical compound that has gained significant attention in the field of pharmaceutical research due to its potential therapeutic applications. FPyM belongs to the class of nicotinamide derivatives and has been found to exhibit a wide range of biochemical and physiological effects.
Scientific Research Applications
- Pyrazinamide is an essential first-line drug used in tuberculosis (TB) therapy. Researchers have designed and synthesized novel derivatives of N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide. These compounds were evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra .
- The furyl derivative of [1,3]thiazolo[4,5-b]pyridine, which is formed from the compound , belongs to the class of biheteroarenes. Many 2-hetaryl-substituted thiazoles exhibit biological activity. Although there is limited literature on this specific compound, exploring its potential biological effects could be an interesting avenue for further research .
- The compound’s structure contains both furan and pyridine moieties, making it a heterocyclic system. Investigating the reactivity and properties of such systems can contribute to our understanding of their behavior and potential applications .
- Nitrogen-containing heterocycles play a crucial role in pharmaceuticals, organic materials, and natural products. The compound’s pyridine and furan rings provide an interesting scaffold for further exploration. Researchers can study its derivatives and assess their potential in various fields .
- The compound undergoes electrophilic substitution reactions, including nitration, bromination, hydroxymethylation, formylation, and acylation. Understanding the regioselectivity of these reactions and their impact on the compound’s properties could be relevant for drug design or material science .
- Investigating the synthetic methods for preparing this compound, such as the acylation of pyridin-2-amine and subsequent oxidation, provides insights into its accessibility and scalability. Researchers can explore alternative routes or modifications to improve the synthesis .
Antitubercular Activity
Biological Activity
Heterocyclic Systems
Nitrogen-Containing Heterocycles
Electrophilic Substitution Reactions
Synthetic Approaches
properties
IUPAC Name |
N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-6-propan-2-yloxypyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O3/c1-12(2)25-16-6-5-13(10-21-16)18(23)22-11-14-17(20-8-7-19-14)15-4-3-9-24-15/h3-10,12H,11H2,1-2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCGCQVOOMOETDS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=NC=C(C=C1)C(=O)NCC2=NC=CN=C2C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-6-isopropoxynicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.